Cas no 88235-28-3 (Hexanoyl chloride, 6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-)

• Product Name: Hexanoyl chloride, 6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
• CAS No: 88235-28-3
• MF: C₁₂H₁₃ClN₄O₄
• MW: 312.70902132988
• CID: 640370
• PubChem ID: 71409816
• Update Time: 2025-04-19

Hexanoyl chloride, 6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride, 6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
• 6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl chloride
• DTXSID30829529
• 6-((7-Nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)hexanoyl chloride
• 6-[(7-NITRO-2,1,3-BENZOXADIAZOL-4-YL)AMINO]HEXANOYL CHLORIDE
• 88235-28-3

• Inchi： 1S/C12H13ClN4O4/c13-10(18)4-2-1-3-7-14-8-5-6-9(17(19)20)12-11(8)15-21-16-12/h5-6,14H,1-4,7H2
• InChI Key： GUMYOSFIRMFJNT-UHFFFAOYSA-N
• SMILES： ClC(CCCCCNC1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 312.0625326g/mol
• Monoisotopic Mass: 312.0625326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų